(S)-12-Hydroxyoctadecanoic acid
Cat. No. B103531
M. Wt: 300.5 g/mol
InChI Key: ULQISTXYYBZJSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05242610
Procedure details
A lithium hydroxystearate grease thickener was prepared by saponification of a mixture containing 12-hydroxystearic acid (50%) and the tri-glyceride thereof (25%) and 25% of C22 fatty acids containing no OH groups with lithium hydroxide in a mineral oil vehicle (ISO 150 viscosity grade of a 70/30 mixture of naphthenic and paraffinic stocks) at about 350° F. in a closed contactor. After depressuring and dehydration of the thickener in an open kettle sufficient mineral oil was added to reduce the thickener content to about 8%. The dropping point of this grease was 407° F. (208° C.). This grease containing no phosphorus or sulfur additives.
[Compound]
Name
tri-glyceride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
C22 fatty acids
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
O[CH:2]([CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH3:21])[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][C:13]([OH:15])=[O:14].[OH-:22].[Li+:23].[P].[S]>>[OH:22][CH:12]([CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH2:5][CH2:4][CH2:3][CH2:2][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH3:21])[C:13]([O-:15])=[O:14].[Li+:23] |f:1.2,5.6,^3:24|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OC(CCCCCCCCCCC(=O)O)CCCCCC
|
Step Two
[Compound]
|
Name
|
tri-glyceride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
[Compound]
|
Name
|
C22 fatty acids
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Li+]
|
Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[P]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
[S]
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
dehydration of the thickener in an open kettle sufficient mineral oil was added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was 407° F.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
(208° C.)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC(C(=O)[O-])CCCCCCCCCCCCCCCC.[Li+]
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
